C.I. Acid Brown 46

Specification

• CAS No.: 12238-97-0
• Molecular Formula: C13H10ClNO2
• Molecular Weight: 0

Introduction

Chemical Characteristics

Physical Properties

Based on patterns observed in similar acid dyes, C.I. Acid Brown 46 is likely a solid powder with a brownish appearance at room temperature. Most acid dyes demonstrate good solubility in water, with enhanced solubility in the presence of dispersing agents. The dye presumably exhibits stability under normal storage conditions when protected from excessive humidity and direct sunlight.

Manufacturing Methods

Industrial Production Considerations

Industrial-scale production of acid dyes typically requires careful temperature control, precise pH regulation, and thorough quality control measures. The manufacturing process must ensure consistent dye performance characteristics, including color consistency, solubility, and application properties. Similar to other acid dyes, production of C.I. Acid Brown 46 likely requires specialized equipment for handling chemicals safely and ensuring environmental compliance.

Performance Characteristics

Standard	Light Fastness	Soaping	Perspiration Fastness	Oxygen Bleaching	Fastness to Seawater
ISO (Fading)	6-7	3-4 (60°C)	4-5 (Acid/Alkali)	4-5 (Alkali)	4-5
ISO (Stain)	-	4-5 (60°C)	4-5	4-5	4-5
AATCC	4-5	-	-	-	-

Table 1: Colorfastness Properties of Acid Brown 449

Similarly, Reactive Brown 46 exhibits these fastness characteristics:

Standard	Light Fastness	Oxygen Bleaching	Perspiration Fastness	Soaping
ISO (Fading)	4	4-5	5	-
ISO (Stain)	4-5	4-5	4	-

Table 2: Colorfastness Properties of Reactive Brown 46

Based on these comparisons, C.I. Acid Brown 46 likely exhibits moderate to good lightfastness (approximately 4-6 on the ISO scale) and good fastness to washing and perspiration. Its performance characteristics would make it suitable for textile applications requiring reasonable durability without the highest levels of lightfastness.

Application Characteristics

Acid dyes like C.I. Acid Brown 46 typically demonstrate good exhaustion rates (the rate at which dye is absorbed from the dyebath) and levelness (uniform color distribution) when applied under appropriate conditions. The dyeing process typically requires acidic conditions (pH 2.5-6.5), with temperature control being crucial for optimal results.

Applications and Uses

Textile Industry Applications

The primary application for C.I. Acid Brown 46, like other acid dyes, is in the textile industry for dyeing protein fibers such as wool, silk, nylon, and modified acrylics. These dyes are particularly valued for their:

• Bright and vibrant colors

• Good color levelness

• Relatively simple application process

• Moderate to good colorfastness properties

C.I. Acid Brown 46 likely produces a medium to deep brown shade, potentially with reddish undertones, based on the description of Acid Brown 449 as "Red brown" and common characteristics of acid brown dyes.

Other Industrial Applications

Beyond textiles, acid dyes like C.I. Acid Brown 46 find applications in:

• Leather dyeing and finishing

• Paper coloration

• Inks for specialized applications

• Laboratory stains for biological and medical research

The specific shade and fastness properties of C.I. Acid Brown 46 would determine its suitability for these secondary applications.

Regulatory Context

Classification and Labeling

Acid dyes, including C.I. Acid Brown 46, are subject to various regulatory frameworks internationally. These may include:

• Chemical inventory listings (e.g., EINECS, TSCA)

• Classification according to GHS (Globally Harmonized System)

• Specific textile industry standards for performance and safety